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Compound of Interest

Compound Name: Syk-IN-6

Cat. No.: B15612148

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that is a critical mediator of

signal transduction in various cell types, particularly hematopoietic cells.[1] It plays a crucial

role in adaptive immune receptor signaling and is also involved in cellular adhesion, innate

immune recognition, and osteoclast maturation.[1] Given its central role in immune cell

activation, Syk has emerged as a significant therapeutic target for a range of diseases,

including autoimmune disorders and hematological malignancies.[1]

This document provides detailed protocols for the preparation and storage of stock solutions for

a representative Syk inhibitor, referred to herein as Syk Inhibitor II Hydrochloride, based on

available product data. It is important to note that the identifier "Syk-IN-6" is not consistently

found in the scientific literature; therefore, the following guidelines are based on a well-

characterized, commercially available Syk inhibitor. Researchers should always refer to the

manufacturer's specific instructions for their particular compound.
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The following tables summarize the key quantitative data for the preparation and storage of the

Syk inhibitor stock solution.

Table 1: Compound Properties

Property Value

Synonyms

Syk Inhibitor, Spleen Tyrosine Kinase Inhibitor,

3-(1-Methyl-1H-indol-3-yl-methylene)-2-oxo-2,3-

dihydro-1H-indole-5-sulfonamide[2]

Molecular Formula C₁₈H₁₅N₃O₃S[2]

Molecular Weight 353.40 g/mol [2]

Mechanism of Action ATP-competitive inhibitor of Syk kinase[3]

Table 2: Solubility Data

Solvent Solubility

DMSO ≥30 mg/mL[3]

PBS (pH 7.2) ≥10 mg/mL[3]

Ethanol ~0.3 mg/mL[3]

Table 3: Recommended Storage Conditions
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Form Temperature Duration
Special
Instructions

Solid Compound -20°C Up to 3 years[4]

Stock Solution in

DMSO
4°C Up to 1 week[4] For short-term use.

-20°C Up to 1 month[3][4]
Aliquot to avoid

freeze-thaw cycles.[4]

-80°C Up to 6 months[3][4]
Aliquot for long-term

storage.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of the Syk inhibitor in

dimethyl sulfoxide (DMSO).

Materials:

Syk inhibitor powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Carefully weigh the desired amount of Syk inhibitor powder. For example, to

prepare 1 mL of a 10 mM stock solution (MW = 353.40), weigh out 0.3534 mg of the

compound. For 1 mg of the compound, you would add 2.83 mL of DMSO. A common

practice is to prepare a stock solution from a pre-weighed amount, for instance, preparing a

10 mM stock from 1 mg of compound would require adding 283 µL of DMSO.

Solubilization: Transfer the weighed powder into a sterile microcentrifuge tube. Add the

calculated volume of sterile DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure the

compound is completely dissolved.[5] Visually inspect the solution to confirm there are no

particulates.[5] Gentle warming to 37°C can aid dissolution if necessary.[5]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile cryovials.[4][5]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Procedure:

On the day of the experiment, thaw a single aliquot of the 10 mM stock solution.

Dilute the stock solution to the desired final concentration in your cell culture medium.

It is critical to ensure the final DMSO concentration in the culture medium is non-toxic to the

cells, typically below 0.1%.[3] Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.[3]
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Caption: Workflow for Syk inhibitor stock solution preparation and use.
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Caption: Inhibition of the Syk signaling pathway by a competitive inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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